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Compound of Interest

Aminohexylgeldanamycin
Compound Name:
hydrochloride

Cat. No.: B11828344

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aminohexylgeldanamycin hydrochloride is a potent derivative of geldanamycin and
functions as a heat shock protein 90 (HSP90) inhibitor, exhibiting significant antiangiogenic and
antitumor activities.[1][2][3] Proper preparation of a stock solution is critical for accurate and
reproducible experimental results. This document provides detailed protocols for the
preparation, storage, and handling of Aminohexylgeldanamycin hydrochloride stock
solutions for laboratory use.

Chemical and Physical Properties

A comprehensive summary of the key quantitative data for Aminohexylgeldanamycin
hydrochloride is presented in the table below for easy reference.
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Property Value Source
CAS Number 1146534-45-3 [1][4]
Molecular Formula C34H53CIN4Os [1][4]
Molecular Weight 681.26 g/mol [1]
Appearance Solid [5]
Solubility Soluble in DMSO [5]

Experimental Protocols
Materials and Equipment

» Aminohexylgeldanamycin hydrochloride powder
¢ Dimethyl sulfoxide (DMSOQO), anhydrous

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Stock Solution

o Pre-weighing Preparation: Before opening the vial of Aminohexylgeldanamycin
hydrochloride, allow it to equilibrate to room temperature for at least 15-20 minutes. This
prevents the condensation of moisture onto the powder.

¢ Weighing the Compound: In a sterile microcentrifuge tube or vial, carefully weigh the desired
amount of Aminohexylgeldanamycin hydrochloride powder using a calibrated analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.681 mg of the
compound.
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» Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed powder.
To continue the example, add 100 pL of DMSO to 0.681 mg of the compound to achieve a 10
mM concentration.

» Dissolution: Tightly cap the tube or vial and vortex thoroughly until the solid is completely
dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes. Store the
aliquots in tightly sealed vials.

Storage and Stability

Proper storage is crucial to maintain the integrity of the Aminohexylgeldanamycin
hydrochloride stock solution.

Storage Condition Stability
Powder at -20°C 2 years
In DMSO at 4°C 2 weeks
In DMSO at -80°C 6 months

For long-term storage, it is recommended to store the DMSO stock solution at -80°C.[1] Protect
the compound and its solutions from light.[5]

Mechanism of Action and Relevant Signaling
Pathway

Aminohexylgeldanamycin hydrochloride is a potent inhibitor of HSP90.[1][2][3] HSP9O0 is a
molecular chaperone that is essential for the stability and function of numerous client proteins,
many of which are critical for cancer cell growth and survival. By inhibiting HSP90,
Aminohexylgeldanamycin hydrochloride leads to the degradation of these client proteins,
thereby exerting its antitumor effects. A key signaling pathway affected by HSP9O0 inhibition is
the PISK/AKT/mTOR pathway, which is frequently hyperactivated in cancer and plays a central
role in cell proliferation, survival, and metabolism.
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Figure 1: A simplified diagram of the PI3BK/AKT/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11828344?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-aminohexylgeldanamycin-hydrochloride.html?datasheet=datasheet
https://www.ebiohippo.com/en/small-molecules/aminohexylgeldanamycin-hydrochloride.html
https://www.dcchemicals.com/product_show-aminohexylgeldanamycin-hydrochloride.html
https://www.dcchemicals.com/product_show-aminohexylgeldanamycin-hydrochloride.html
http://www.pharmaffiliates.com/en/products/Fine-Chemicals/geldanamycin-impurities
https://www.bocsci.com/product/aminohexylgeldanamycin-cas-485395-71-9-357685.html
https://www.benchchem.com/product/b11828344#how-to-prepare-aminohexylgeldanamycin-hydrochloride-stock-solution
https://www.benchchem.com/product/b11828344#how-to-prepare-aminohexylgeldanamycin-hydrochloride-stock-solution
https://www.benchchem.com/product/b11828344#how-to-prepare-aminohexylgeldanamycin-hydrochloride-stock-solution
https://www.benchchem.com/product/b11828344#how-to-prepare-aminohexylgeldanamycin-hydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11828344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11828344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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